BAY-2413555

• Molecular Formula: C23H17F9N4O4
• Molecular Weight: 584.4 g/mol
• InChI: InChI=1S/C23H17F9N4O4/c1-8(22(28,29)23(30,31)32)33-21(40)11-5-36(17-12(25)2-9(24)3-13(17)26)19-10(18(11)39)4-14(27)20(34-19)35-6-15(37)16(38)7-35/h2-5,8,15-16,37-38H,6-7H2,1H3,(H,33,40)/t8-,15+,16+/m0/s1
• InChIKey: VTFWALACVWFKNO-OCJYXSBASA-N

BAY-2413555 Compound Overview

BAY-2413555 (CAS 2206665-50-9, molecular weight 584.4 g/mol, formula C₂₃H₁₇F₉N₄O₄) is a synthetic small-molecule positive allosteric modulator (PAM) of the type 2 muscarinic acetylcholine receptor (M2R, encoded by CHRM2) [1]. It belongs to the 1,8-naphthyridin-4(1H)-one carboxamide chemotype, discovered via ultra-high-throughput screening of a 3.16 million-compound library at Bayer AG [2]. As the first and—at the time of its clinical development—only selective M2 PAM to enter human clinical trials, BAY-2413555 was designed to restore cardiac autonomic balance by enhancing endogenous parasympathetic (vagal) signaling in heart failure, a therapeutic strategy for which no approved pharmacological agent currently exists [3]. The compound was advanced to Phase Ib clinical evaluation (REMOTE-HF study) before development was discontinued due to preclinical toxicology findings unrelated to its primary pharmacology [4].

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Selective M2 receptor positive allosteric modulator (PAM); no activity at M1, M3, M4, M5 subtypes

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Activity-dependent mechanism: amplifies endogenous acetylcholine signaling without intrinsic agonism

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Research-use-only tool compound; clinical development discontinued (preclinical toxicity finding unrelated to primary pharmacology)

• [1] IUPHAR/BPS Guide to Pharmacology. BAY2413555 Ligand Page. Ligand ID: 13637. Accessed April 2026. View Source
• [2] Vakalopoulos A, Basting D, Brechmann M, et al. Discovery of BAY 2413555, First Selective Positive Allosteric Modulator of the M2 Receptor to Restore Cardiac Autonomic Balance. J Med Chem. 2024;67(21):18769-18800. doi:10.1021/acs.jmedchem.4c01590. View Source
• [3] Vakalopoulos A. Augmenting Parasympathetic Activity in Heart Failure Patients: Discovery of a Novel Class of Naphthyridine Carboxamides as Highly Selective Positive Allosteric Modulators of the M2 Receptor. GDCh Lecture Abstract. 2025. View Source
• [4] Mondritzki T, Vakalopoulos A, Hoffmann J, et al. Safety and tolerability of the M2 muscarinic acetylcholine receptor modulator BAY 2413555 in heart failure with reduced ejection fraction in the REMOTE-HF study. Sci Rep. 2024;14:31585. doi:10.1038/s41598-024-77111-4. View Source

Why Generic M2 Tools Cannot Replace BAY-2413555

The M2 muscarinic receptor is the principal postsynaptic myocyte receptor regulating heart rate, atrioventricular conduction, and atrial contractile strength [1]. Pharmacological tools that engage M2R fall into fundamentally distinct mechanistic classes: orthosteric agonists (e.g., carbachol, bethanechol) produce tonic, non-physiological receptor activation regardless of endogenous parasympathetic tone, while orthosteric antagonists (e.g., AF-DX 116) block all M2 signaling, including beneficial vagal input . Existing PAM chemotypes such as LY2119620 lack M2 subtype exclusivity, co-potentiating M4 receptors, which introduces confounding central and peripheral effects [2]. Pan-mAChR PAMs (e.g., VU0238441) exhibit micromolar potency and indiscriminate M1–M5 modulation, precluding mechanistic dissection of M2-specific cardiac effects . BAY-2413555 occupies a unique position as a nanomolar-potency, M2-exclusive PAM with negligible intrinsic agonism and no detectable allosteric activity at M1, M3, M4, or M5 subtypes [3], making generic substitution with any of the above classes scientifically invalid for experiments requiring M2-specific, activity-dependent signal amplification.

Orthosteric agonists / antagonists

Carbachol or bethanechol produce tonic, non-physiological activation; AF-DX 116 blocks all M2 signaling. Neither preserves activity-dependent parasympathetic amplification.

M2/M4 dual PAMs (e.g., LY2119620)

Co-potentiation of M4 receptors introduces confounding central and peripheral effects. M2-exclusive interpretation may be compromised.

Pan-mAChR PAMs (e.g., VU0238441)

Micromolar potency with indiscriminate M1–M5 modulation prevents mechanistic dissection of M2-specific cardiac effects.

• [1] Vakalopoulos A, Basting D, Brechmann M, et al. Discovery of BAY 2413555, First Selective Positive Allosteric Modulator of the M2 Receptor to Restore Cardiac Autonomic Balance. J Med Chem. 2024;67(21):18769-18800. doi:10.1021/acs.jmedchem.4c01590. View Source
• [2] Schober DA, Croy CH, Xiao H, et al. Characterization of the Novel Positive Allosteric Modulator, LY2119620, at the Muscarinic M2 and M4 Receptors. Mol Pharmacol. 2014;86(1):106-115. doi:10.1124/mol.114.091926. View Source
• [3] Chemical Probes Portal. BAY 2413555 Probe Page: Positive allosteric modulator of CHRM2. Expert Review: SERP-rated; no significant allosteric effects on M1, M3, M4, or M5 receptors. Accessed April 2026. View Source

BAY-2413555 Differentiation Evidence

M2 Subtype Selectivity Profile

BAY-2413555 is the only M2 PAM characterized to date that demonstrates exclusive functional allosteric activity at the M2 receptor with no detectable modulation of the other four human muscarinic acetylcholine receptor subtypes (M1, M3, M4, M5), as assessed by orthogonal Ca²⁺ mobilization assays in both agonistic and cooperativity modes [1]. In contrast, LY2119620 is an M2/M4 dual PAM, potentiating both M2 and M4 receptors [2]. VU0238441 is a pan-mAChR PAM with EC₅₀ values of 3.2 μM (M1), 2.8 μM (M2), 2.2 μM (M3), >10 μM (M4), and 2.1 μM (M5), providing no M2 selectivity whatsoever . BAY-2413555 demonstrates a functional EC₅₀ of 2.0 nM in the M2-GIRK assay, approximately 1,400-fold more potent at M2 than VU0238441's M2 EC₅₀ of 2.8 μM .

M2 Subtype Selectivity

Cross-study comparable

~1,400-fold more potent at M2 (EC₅₀ 2.0 nM) vs VU0238441 (2.8 µM); no detectable modulation at M1, M3, M4, M5

Supports M2-exclusive pathway interpretation

LY2119620 is M2/M4 dual; AF-DX 116 shows residual M1 binding

Evidence Dimension	M2 receptor subtype selectivity (functional allosteric activity at M1–M5)
Target Compound Data	No significant allosteric effects on M1, M3, M4, or M5; EC₅₀ = 2.0 nM at M2 in GIRK functional assay; Kd = 17 nM at human M2R
Comparator Or Baseline	LY2119620: M2/M4 dual PAM (potentiates both subtypes); VU0238441: pan-mAChR PAM, EC₅₀ M2 = 2.8 μM; AF-DX 116: M2 antagonist, Ki = 64 nM at M2 with residual M1 binding (Ki = 417 nM)
Quantified Difference	BAY-2413555: ~1,400-fold more potent at M2 than VU0238441; M2-exclusive vs. LY2119620's M2/M4 dual profile; PAM mechanism vs. AF-DX 116's antagonist mechanism
Conditions	Orthogonal functional Ca²⁺ mobilization assays (agonistic and cooperativity modes) for selectivity profiling; M2-GIRK electrophysiological assay for EC₅₀; radioligand binding at saturating acetylcholine (100 μM) for Kd determination

Why This Matters

Exclusive M2 selectivity eliminates confounding pharmacological effects from M1, M3, M4, or M5 modulation, enabling unambiguous attribution of cardiac parasympathetic effects to M2R potentiation in experimental systems.

• [1] Chemical Probes Portal. BAY 2413555 Probe Page: SERP-reviewed; no significant allosteric effects on human M1, M3, M4, or M5 receptors in Ca²⁺ mobilization assays. Accessed April 2026. View Source
• [2] Schober DA, Croy CH, Xiao H, et al. Characterization of the Novel Positive Allosteric Modulator, LY2119620, at the Muscarinic M2 and M4 Receptors. Mol Pharmacol. 2014;86(1):106-115. doi:10.1124/mol.114.091926. View Source

Activity-Dependent PAM Mechanism

In isolated Langendorff-perfused rat hearts, BAY-2413555 produced a dose-dependent reduction in heart rate exclusively in the presence of the M2 orthosteric agonist carbachol; no effect on heart rate was observed when BAY-2413555 was applied alone, confirming the absence of intrinsic agonism or antagonism [1]. The allosteric efficacy was quantified by generating carbachol dose-response curves in the absence and presence of 300 nM BAY-2413555: the EC₅₀ ratio was 19, representing a 19-fold leftward shift of the carbachol concentration-response curve [1]. By comparison, the orthosteric M2 antagonist AF-DX 116 (Ki = 64 nM at M2) constitutively blocks all M2 signaling irrespective of endogenous parasympathetic tone, fundamentally differing from BAY-2413555's activity-dependent signal amplification . This PAM mechanism preserves the temporal dynamics and spatial specificity of endogenous acetylcholine release, a feature absent from both direct M2 agonists (e.g., bethanechol, cevimeline) and antagonists [2].

Activity-Dependent PAM

Direct head-to-head

19-fold leftward shift of carbachol CRC at 300 nM; no heart rate effect when applied alone

Preserves temporal dynamics of endogenous ACh release

Contrasts with tonic activation by bethanechol or blockade by AF-DX 116

Evidence Dimension	Mechanism of M2 modulation: intrinsic activity and dependence on endogenous agonist
Target Compound Data	No change in heart rate when applied alone in isolated rat hearts; 19-fold leftward shift of carbachol CRC at 300 nM; EC₅₀ ratio (carbachol alone / carbachol + BAY-2413555) = 19
Comparator Or Baseline	AF-DX 116: M2 orthosteric antagonist, Ki = 64 nM at M2, blocks all M2 signaling constitutively; bethanechol: direct M2 orthosteric agonist, produces tonic receptor activation; LY2119620: M2/M4 PAM but with measurable intrinsic allosteric agonism at high concentrations in some assay systems
Quantified Difference	BAY-2413555: zero intrinsic agonism in isolated heart model; 19-fold potentiation of carbachol potency (EC₅₀ shift); AF-DX 116: complete blockade of M2 signaling (no signal amplification possible); bethanechol: tonic activation regardless of parasympathetic tone
Conditions	Isolated Langendorff-perfused rat hearts; BAY-2413555 applied alone and in combination with carbachol; atropine reversal control confirming M2R mediation

Why This Matters

The activity-dependent PAM mechanism ensures that BAY-2413555 amplifies only physiologically relevant, endogenous vagal signaling rather than imposing a constant pharmacological tone, making it the only tool available for dissecting activity-dependent vs. constitutive M2R contributions in cardiac physiology.

• [1] Mondritzki T, Tinel H, Vakalopoulos A, et al. Pharmacological characterization of BAY 2413555, a positive allosteric modulator of muscarinic M2 receptor. German Pharma-Tox Summit (GPTS) 2025, Poster P047. Programme Abstract. View Source
• [2] Vakalopoulos A, Basting D, Brechmann M, et al. Discovery of BAY 2413555, First Selective Positive Allosteric Modulator of the M2 Receptor to Restore Cardiac Autonomic Balance. J Med Chem. 2024;67(21):18769-18800. doi:10.1021/acs.jmedchem.4c01590. View Source

Cardiac Contractility Preservation vs. Beta-Blocker

In a crossover-designed telemetry study in conscious dogs, oral treatment with BAY-2413555 resulted in a dose-dependent and statistically significant (p < 0.05) reduction in heart rate over a 19-hour time course while producing no measurable depression of cardiac contractility [1]. In direct comparison, the beta-blocker metoprolol succinate produced a comparable heart rate reduction but was accompanied by a significant depression in cardiac contractility (measured as left ventricular dP/dt) in the same telemetry model [1]. When BAY-2413555 was co-administered with metoprolol, the heart rate reduction was additive, yet BAY-2413555 did not further diminish contractility beyond the effect of metoprolol alone [1]. Additionally, BAY-2413555 produced dose-dependent increases in baroreflex sensitivity (BRS) and heart rate variability (HRV)—two measures of parasympathetic tone not improved by beta-blocker therapy—in both conscious dogs and pigs [2].

Contractility Preservation

Direct head-to-head

Heart rate reduction without LV dP/dt depression in conscious dogs; metoprolol caused significant contractility decrease

Chronotropic vs. inotropic effect separation in large-animal model

Additive HR reduction with metoprolol; BRS and HRV increased

Evidence Dimension	In vivo cardiac contractility (left ventricular dP/dt) at heart-rate-reducing doses in conscious large animals
Target Compound Data	Significant (p < 0.05) dose-dependent heart rate reduction over 19 h; no depression of cardiac contractility; dose-dependent increase in BRS and HRV in both dogs and pigs
Comparator Or Baseline	Metoprolol succinate: comparable heart rate reduction but with significant depression of cardiac contractility (LV dP/dt); no improvement in BRS or HRV
Quantified Difference	BAY-2413555: contractility-neutral at all tested doses; metoprolol: significant contractility depression; additive HR reduction when combined without additional contractility impairment; BRS and HRV increased with BAY-2413555 (metoprolol alone does not improve these parameters)
Conditions	Conscious dogs and pigs with implanted telemetry devices recording left ventricular pressure, aortic pressure, and ECG; crossover design with placebo and three BAY-2413555 doses; additional dog experiments with metoprolol alone vs. metoprolol + BAY-2413555

Why This Matters

The ability to reduce heart rate without compromising cardiac contractility represents a critical advantage for heart failure applications where negative inotropy from beta-blockade limits tolerability and up-titration; BAY-2413555 is the only pharmacological tool that enables experimental dissection of chronotropic vs. inotropic M2R effects in conscious large-animal models.

• [1] Mondritzki T, Vakalopoulos A, Hoffmann J, et al. Cardiovascular benefits of BAY 2413555 – a novel selective and reversible positive allosteric modulator of the type 2 muscarinic acetylcholine (M2) receptor. Clin Res Cardiol. 2026. doi:10.1007/s00392-026-02870-1. View Source
• [2] Mondritzki T, Tinel H, Vakalopoulos A, et al. Pharmacological characterization of BAY 2413555, a positive allosteric modulator of muscarinic M2 receptor. GPTS 2025, Poster P047. View Source

Clinical Heart Rate Recovery Improvement

In the REMOTE-HF multicenter, double-blind, randomized, placebo-controlled Phase Ib study in patients with heart failure with reduced ejection fraction (HFrEF, LVEF ≤ 45%, NYHA Class I–III), BAY-2413555 demonstrated clear clinical target engagement as measured by heart rate recovery (HRR) at 60 seconds post-exercise—a validated parasympathetic activity biomarker [1]. The pooled BAY-2413555 1.25 mg treatment arms showed a mean change in HRR at 60 s of +7.3 bpm vs. −6.7 bpm for placebo (arithmetic means) during Part A, with a posterior probability of 99.9% of a larger HRR for active treatment vs. placebo and a posterior mean difference of 14.4 bpm (95% credible interval: 6.20–22.47) [1]. This represents a net difference of +14.0 bpm between active and placebo arms. No symptomatic bradycardia or AV blocks were observed at doses up to 5 mg daily, and no deaths or treatment-emergent adverse events leading to discontinuation were reported [2]. In contrast, there are no published clinical HRR data for any other M2-selective PAM, as no other compound in this class has reached clinical evaluation [3].

Clinical HRR Improvement

Reported endpoint context

HRR₆₀ net difference +14.0 bpm vs placebo; posterior probability 99.9% (95% CrI 6.20–22.47)

Reported parasympathetic biomarker response in HFrEF Phase Ib

No symptomatic bradycardia; program discontinued for unrelated toxicity

Evidence Dimension	Clinical target engagement: heart rate recovery at 60 s post-exercise (HRR₆₀) in HFrEF patients
Target Compound Data	BAY-2413555 1.25 mg pooled: mean change from baseline in HRR₆₀ = +7.3 bpm; posterior probability of superiority vs. placebo = 99.9%; posterior mean treatment difference = 14.4 bpm (95% CrI: 6.20–22.47)
Comparator Or Baseline	Placebo: mean change from baseline in HRR₆₀ = −6.7 bpm; no other M2 PAM has clinical HRR data available for comparison
Quantified Difference	Net difference (active – placebo) in HRR₆₀ change from baseline: +14.0 bpm (arithmetic); posterior mean difference: 14.4 bpm (95% CrI: 6.20–22.47); no symptomatic bradycardia or AV block at 1.25–5 mg daily doses
Conditions	REMOTE-HF Phase Ib: multicenter, double-blind, randomized, placebo-controlled; 28-day treatment period (Part A: 14 days at 1.25 mg; Part B: 14 days at 1.25 mg or 5 mg); HFrEF patients with LVEF ≤ 45%, NYHA I–III, implanted ICD/CRT; n = 22 randomized

Why This Matters

These data provide the only clinical evidence that pharmacological M2 PAM treatment can enhance parasympathetic cardiac control in human heart failure; for procurement decisions involving translational cardiac models, BAY-2413555 is uniquely positioned as the only M2 PAM with human pharmacodynamic proof-of-concept supporting its mechanism.

• [1] Mondritzki T, Vakalopoulos A, Hoffmann J, et al. Safety and tolerability of the M2 muscarinic acetylcholine receptor modulator BAY 2413555 in heart failure with reduced ejection fraction in the REMOTE-HF study. Sci Rep. 2024;14:31585. doi:10.1038/s41598-024-77111-4. View Source
• [2] Mondritzki T, Vakalopoulos A, Hoffmann J, et al. Sci Rep. 2024;14:31585. Safety data: no deaths, no TEAEs leading to discontinuation, no symptomatic bradycardia or AV blocks. doi:10.1038/s41598-024-77111-4. View Source
• [3] DrugHunter. BAY 2413555 Entry: oral muscarinic M2 receptor PAM, Ph. I in chronic heart failure, terminated. First Time Disclosures EFMC-ISMC 2024 / J. Med. Chem. 2024. Accessed April 2026. View Source

Off-Target Selectivity and Safety Profile

BAY-2413555 was profiled at 10 μM against a broad panel of safety-relevant off-target proteins including GPCRs, enzymes, nuclear hormone receptors, transporters, and ion channels [1]. Only a single off-target interaction was detected: binding to the rat GABAₐ chloride channel (TBOB binding site) with a Ki of 7.1 μM [1]. This represents a >400-fold selectivity window relative to the M2R binding Kd of 17 nM and a >900-fold window relative to the functional EC₅₀ of 2.0 nM [2]. Additionally, BAY-2413555 inhibits CYP2C8 and CYP2C9 with IC₅₀ values of 17 μM and 13 μM, respectively—approximately 1,000-fold and 760-fold above the M2R functional EC₅₀ . By comparison, the pan-mAChR PAM VU0238441 and the M2/M4 PAM LY2119620 have not been profiled in equivalently comprehensive safety panels, and their broader subtype activity profiles inherently carry greater off-target risk . The development program was ultimately discontinued due to preclinical vascular inflammation observed in a chronic (39-week) monkey toxicology study, a finding not observed in shorter-duration (4- and 13-week) studies [3].

Off-Target Selectivity

Cross-study comparable

Single off-target hit (GABAₐ TBOB site, Ki 7.1 µM); >400-fold window vs M2R Kd 17 nM

Supports probe-quality use; chronic vascular finding noted

CYP2C8/2C9 IC₅₀ ~6,500–8,500-fold above M2 EC₅₀

Evidence Dimension	Broad off-target selectivity profiling (safety pharmacology panel) and CYP enzyme inhibition
Target Compound Data	At 10 μM: single off-target hit (rat GABAₐ TBOB site, Ki = 7.1 μM); CYP2C8 IC₅₀ = 17 μM; CYP2C9 IC₅₀ = 13 μM; M2R functional EC₅₀ = 2.0 nM; M2R Kd = 17 nM
Comparator Or Baseline	VU0238441: pan-mAChR activity across M1–M5 (EC₅₀ 2.1–>10 μM), no comprehensive safety panel data publicly available; LY2119620: M2/M4 dual activity, limited public off-target panel data; AF-DX 116: M2-preferring but with residual M1 binding (Ki = 417 nM, ~6.5-fold over M2 Ki)
Quantified Difference	BAY-2413555 selectivity window: >400-fold (Kd-based) to >900-fold (EC₅₀-based) vs. only off-target hit; CYP IC₅₀/M2 EC₅₀ ratios: CYP2C8 ~8,500-fold, CYP2C9 ~6,500-fold; VU0238441: no M2 selectivity (M2/M5 EC₅₀ ratio = 1.3); LY2119620: dual M2/M4 activity
Conditions	Off-target panel: 10 μM BAY-2413555 screened against GPCRs, enzymes, nuclear hormone receptors, transporters, and ion channels; CYP inhibition: recombinant human CYP isoforms; within-family selectivity: Ca²⁺ mobilization assays at M1–M5

Why This Matters

The exceptionally clean off-target profile at concentrations >400-fold above the M2R Kd makes BAY-2413555 suitable as a high-quality chemical probe for in vitro and in vivo M2R studies, though the preclinical vascular inflammation finding at chronic exposure (39 weeks) must be considered in experimental design for long-term in vivo protocols.

• [1] Chemical Probes Portal. BAY 2413555 Probe Page: Off-target selectivity assessment. At 10 μM, only binding to rat GABAₐ chloride channel (TBOB site, Ki = 7.1 μM). SERP Review. Accessed April 2026. View Source
• [2] IUPHAR/BPS Guide to Pharmacology. BAY2413555 Ligand Page: Kd = 17 nM (pKd = 7.77); EC₅₀ = 2.0 nM (pEC₅₀ = 8.70). J Med Chem 2024. Accessed April 2026. View Source
• [3] Mondritzki T, Vakalopoulos A, Hoffmann J, et al. Sci Rep. 2024;14:31585. Preclinical vascular inflammation in 39-week monkey toxicology study leading to program discontinuation. doi:10.1038/s41598-024-77111-4. View Source

BAY-2413555 Research and Industrial Applications

Ex Vivo Cardiac M2 Receptor Pharmacology

In Langendorff-perfused rat heart preparations, BAY-2413555 enables precise dissection of M2R-mediated parasympathetic signaling because it reduces heart rate only when endogenous or exogenous acetylcholine is present, with a 19-fold leftward shift of the carbachol concentration-response curve at 300 nM BAY-2413555 and no effect when applied alone [1]. This is unattainable with direct M2 agonists (which produce tonic, non-physiological activation) or antagonists such as AF-DX 116 (which block all M2 signaling). Researchers studying vagal control of cardiac chronotropy and inotropy should select BAY-2413555 when the experimental question requires signal amplification that preserves temporal fidelity of endogenous acetylcholine release.

In Vivo Cardiac Autonomic Function Studies

For translational cardiovascular studies in instrumented conscious dogs or pigs, BAY-2413555 uniquely reduces heart rate in a dose-dependent manner over a 19-hour duration while simultaneously increasing baroreflex sensitivity and heart rate variability—all without depressing cardiac contractility (LV dP/dt) [2]. In direct comparison, metoprolol (a standard-of-care beta-blocker) depresses contractility at heart-rate-reducing doses [2]. Researchers investigating the therapeutic concept of parasympathetic restoration in heart failure should use BAY-2413555 as the pharmacological tool of choice when the experimental design requires chronotropic modulation without confounding negative inotropic effects. Based on SERP expert recommendations, suitable oral doses are 3–10 mg/kg in rat studies and 1–3 mg/kg in cynomolgus monkey [3].

M2R Subtype-Specific Chemical Probe

BAY-2413555 is the only M2 PAM currently characterized with exclusive functional selectivity for M2 over M1, M3, M4, and M5 receptors as confirmed by orthogonal Ca²⁺ mobilization assays [4]. This contrasts with LY2119620 (M2/M4 dual PAM) and VU0238441 (pan-mAChR PAM, M2 EC₅₀ = 2.8 μM) [5]. For cell-signaling studies aimed at isolating M2R-specific downstream pathways (e.g., GIRK channel activation, adenylyl cyclase inhibition via Gαᵢ), BAY-2413555 at concentrations up to 300 nM provides clean M2-specific potentiation without cross-reactivity at other mAChR subtypes. The Chemical Probes Portal rates BAY-2413555 as a high-quality probe suitable for in vitro and in vivo use with confidence [4].

Translational Parasympathetic Activity Biomarker Studies

BAY-2413555 is uniquely positioned for clinical and translational studies that use heart rate recovery (HRR) at 60 seconds post-exercise as a biomarker of parasympathetic function. In the REMOTE-HF Phase Ib study, BAY-2413555 (1.25 mg) demonstrated a posterior probability of 99.9% for improving HRR₆₀ vs. placebo, with a mean treatment difference of +14.4 bpm (95% CrI: 6.20–22.47) [6]. No other M2-targeted pharmacological agent has generated clinical HRR data. Researchers designing exercise physiology or autonomic function studies in human subjects (under appropriate regulatory approvals) or human tissue preparations can leverage these clinical pharmacodynamic data to benchmark target engagement, noting that the development program was discontinued due to preclinical toxicity findings unrelated to acute pharmacodynamic effects at ≤13 weeks of exposure [7].

Application

Selection Property

Validation Focus

Ex vivo cardiac M2 receptor signaling studies

Activity-dependent PAM mechanism

Preserved temporal fidelity of vagal signaling

In vivo cardiac autonomic function studies

Contractility-neutral chronotropic modulation

Baroreflex sensitivity and HRV endpoints

M2 receptor subtype-specific chemical probe

M2-exclusive allosteric modulation

No cross-reactivity at M1, M3, M4, M5

Parasympathetic activity biomarker studies

Clinical pharmacodynamic target engagement

Heart rate recovery endpoint context

• [1] Mondritzki T, Tinel H, Vakalopoulos A, et al. Pharmacological characterization of BAY 2413555, a positive allosteric modulator of muscarinic M2 receptor. GPTS 2025, Poster P047. View Source
• [2] Mondritzki T, Vakalopoulos A, Hoffmann J, et al. Cardiovascular benefits of BAY 2413555 – a novel selective and reversible positive allosteric modulator of the type 2 muscarinic acetylcholine (M2) receptor. Clin Res Cardiol. 2026. doi:10.1007/s00392-026-02870-1. View Source
• [3] Chemical Probes Portal. BAY 2413555 Probe Page: SERP Comments – recommended doses 3–10 mg/kg in rat, 1–3 mg/kg in cynomolgus monkey. Accessed April 2026. View Source
• [4] Chemical Probes Portal. BAY 2413555 Probe Page: SERP-rated; no significant allosteric effects on M1, M3, M4, M5. High-quality probe for CHRM2 suitable for in vitro and in vivo use. Accessed April 2026. View Source
• [5] Schober DA et al. Mol Pharmacol. 2014;86(1):106-115 (LY2119620: M2/M4 dual PAM); MedChemExpress VU0238441 Product Page (pan-mAChR PAM). View Source
• [6] Mondritzki T, Vakalopoulos A, Hoffmann J, et al. Sci Rep. 2024;14:31585. HRR at 60 s: posterior mean treatment difference 14.4 bpm (95% CrI: 6.20–22.47); posterior probability 99.9%. View Source
• [7] Mondritzki T, Vakalopoulos A, Hoffmann J, et al. Sci Rep. 2024;14:31585. Preclinical vascular inflammation in 39-week monkey tox study; no findings at 4 and 13 weeks. View Source